3,3'-Dimercaptobenzidine
Overview
Description
3,3’-Dimercaptobenzidine is a chemical compound with the molecular formula C12H12N2S2 . It is also known by other synonyms such as 4,4’-Diamino-1,1’-biphenyl-3,3’-dithiole .
Synthesis Analysis
The synthesis of 3,3’-Diaminobenzidine, a compound related to 3,3’-Dimercaptobenzidine, involves the reaction of NH3 and 3,3’-dichlorobenzidine in the presence of various catalysts . The crude 3,3’-Diaminobenzidine is then purified by contacting it with sulfuric acid .
Chemical Reactions Analysis
While specific chemical reactions involving 3,3’-Dimercaptobenzidine are not mentioned in the search results, a related compound, 3,3’-Diaminobenzidine, is known to undergo oxidation reactions . It’s important to note that the exact reactions may vary depending on the conditions and the presence of other reactants.
Physical And Chemical Properties Analysis
The physical and chemical properties of 3,3’-Dimercaptobenzidine include its molecular weight and formula . Unfortunately, specific details such as its density, melting point, and boiling point were not available in the search results.
Scientific Research Applications
Synthesis of Polymers
The reaction of 3,3'-dimercaptobenzidine with other compounds like 1,4-cyclohexanedione can lead to the creation of soluble, high molecular weight polymers. For example, a spirobenzothiazoline polymer has been synthesized using 3,3'-dimercaptobenzidine, demonstrating significant thermal rearrangement properties above 200°C, transitioning into a ladder structure of a polydihydrobenzothiazine (Augl & Wrasidlo, 1970).
Applications in Plasmon-Driven Reduction Reactions
3,3'-Dimercaptobenzidine is significant in plasmon-driven selective reduction reactions. It has been involved in the reduction of 2-amino-5-nitrobenzenethiol to 3,3’-dimercapto-4,4’-diaminoazobenzene, an azobenzene derivative, showcasing its stability and reactivity in various environments. This has implications for the synthesis of aromatic azobenzene derivative compounds used in industries like dyes, food additives, and drugs (Ding, Chen, Li, & Sun, 2015).
Safety and Hazards
Future Directions
While specific future directions for 3,3’-Dimercaptobenzidine were not found in the search results, research in related fields often involves developing new materials, establishing structure-function relationships, and investigating the impact of various chemical properties on the function of the material .
properties
IUPAC Name |
2-amino-5-(4-amino-3-sulfanylphenyl)benzenethiol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2S2/c13-9-3-1-7(5-11(9)15)8-2-4-10(14)12(16)6-8/h1-6,15-16H,13-14H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VIZZYYXBVQTVQS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CC(=C(C=C2)N)S)S)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,3'-Dimercaptobenzidine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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